Cas no 1253790-72-5 (4-methyl-6-(trifluoromethyl)pyridin-3-ol)

4-Methyl-6-(trifluoromethyl)pyridin-3-ol is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring a trifluoromethyl group and a hydroxyl substituent, enhances its reactivity and potential as a versatile intermediate in synthetic chemistry. The electron-withdrawing properties of the trifluoromethyl group improve stability and influence binding interactions, making it valuable for designing bioactive compounds. This compound is particularly useful in the development of herbicides, fungicides, and pharmaceutical candidates due to its ability to modulate physicochemical properties. High purity and consistent quality ensure reliable performance in complex synthetic pathways. Its compatibility with various reaction conditions further underscores its utility in specialized chemical synthesis.

4-methyl-6-(trifluoromethyl)pyridin-3-ol structure

1253790-72-5 structure

Product Name:4-methyl-6-(trifluoromethyl)pyridin-3-ol

CAS No:1253790-72-5

MF:C₇H₆F₃NO

MW:177.12385225296

MDL:MFCD11848190

CID:1006377

PubChem ID:49757948

Update Time:2025-06-07

4-methyl-6-(trifluoromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-6-trifluoromethyl-pyridin-3-ol
- 4-methyl-6-(trifluoromethyl)-3-Pyridinol
- 4-methyl-6-(trifluoromethyl)pyridin-3-ol
- AKOS015842357
- DS-10641
- 3-Pyridinol, 4-methyl-6-(trifluoromethyl)-
- MFCD11848190
- SB53633
- DB-062371
- SCHEMBL15774719
- O11266
- 1253790-72-5
- EN300-3182907
- PDNYSGOFXWBQKB-UHFFFAOYSA-N
- DB-242071
- MDL： MFCD11848190
- Inchi： 1S/C7H6F3NO/c1-4-2-6(7(8,9)10)11-3-5(4)12/h2-3,12H,1H3
- InChI Key： PDNYSGOFXWBQKB-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)C(=CN=1)O)(F)F

Computed Properties

Exact Mass: 177.04014830g/mol
Monoisotopic Mass: 177.04014830g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 33.1Å²

4-methyl-6-(trifluoromethyl)pyridin-3-ol Security Information

HazardClass：IRRITANT

4-methyl-6-(trifluoromethyl)pyridin-3-ol Pricemore >>

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